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Compound of Interest

Compound Name:
2-(1-Formamidocyclopentyl)acetic

acid

Cat. No.: B13308157

Get Quote

Executive Stability Summary
Compound Class: N-Formylated

-Amino Acid Primary Degradation Mechanism: Amide Hydrolysis (Deformylation) Secondary
Risks: Transesterification (in alcohols), Decarboxylation (extreme thermal stress)

2-(1-Formamidocyclopentyl)acetic acid is kinetically stable in neutral aqueous buffers and

aprotic organic solvents (DMSO, DMF, Acetonitrile) at ambient temperatures. However, it

exhibits pH-dependent instability. Unlike its

-amino acid analogs (e.g., Gabapentin derivatives), this molecule is a

-amino acid derivative and is sterically resistant to spontaneous lactamization (which would
require forming a strained 4-membered

-lactam ring).

Critical Stability Matrix:
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Condition Stability Rating Major Degradant

Acidic (pH < 3) Low
1-Aminocyclopentylacetic
acid (Deformylation)

Neutral (pH 6-8) High Stable

Basic (pH > 10) Moderate/Low
1-Aminocyclopentylacetic acid

(Deformylation)

Protic Solvents (MeOH) Moderate
Methyl ester (if acidic catalyst

present)

| Thermal (> 60°C) | Moderate | Thermal decarboxylation (rare) |

Degradation Pathways & Mechanisms
The primary instability arises from the hydrolysis of the formamido group. This reaction is

catalyzed by both acid and base, following pseudo-first-order kinetics in buffered solutions.

Pathway Diagram
The following diagram illustrates the degradation logic and the contrast with Gabapentin-like

analogs (to prevent confusion).
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Caption: Figure 1. Hydrolytic degradation pathway. Note the kinetic barrier to lactamization due

to beta-ring strain.
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Mechanistic Insight
Acid-Catalyzed Hydrolysis: Protonation of the formyl oxygen activates the carbonyl carbon

for nucleophilic attack by water. This is the dominant pathway in mobile phases containing

high concentrations of TFA (>0.1%).

Base-Catalyzed Hydrolysis: Direct nucleophilic attack by hydroxide ions on the formyl

carbonyl. This occurs rapidly in diluents with pH > 9 (e.g., ammonium hydroxide buffers).

Absence of Lactamization: Unlike Gabapentin (a

-amino acid which forms a 5-membered lactam), this molecule is a

-amino acid. Cyclization would yield a 4-membered ring, which is thermodynamically
unfavorable under standard solution conditions.

Analytical Troubleshooting (HPLC/LC-MS)
Issues with peak shape, disappearance, or artifact formation are common when analyzing

formamido derivatives.

Common Issues & Solutions
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Symptom Root Cause Corrective Action

On-column degradation

Mobile phase is too acidic

(e.g., 0.1% TFA) or column

temperature is too high

(>40°C).

Switch to 0.1% Formic Acid

(milder) or a phosphate buffer

at pH 6.0. Lower column temp

to 25°C.

Split Peaks

Rotamerism of the amide bond

(cis/trans formamide

conformers).

This is intrinsic to formamides.

Increase column temperature

to 40-45°C to coalesce peaks

(balance with degradation risk)

or integrate both as one sum.

Peak Area Loss in Diluent

Sample prepared in

Methanol/Acid mixture

(Transesterification).

Use Acetonitrile/Water (50:50)

as diluent. Avoid alcohols in

the presence of acid.

Ghost Peak (M-28)
In-source fragmentation (loss

of CO) in MS source.

This is an MS artifact, not

solution degradation. Lower

the cone voltage/fragmentor

voltage to verify.

Recommended HPLC Method Parameters
Column: C18 (e.g., Waters XBridge or Phenomenex Kinetex), 3.5 µm.

Mobile Phase A: 10 mM Ammonium Acetate (pH 6.5).

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 95% B.

Diluent: Water:Acetonitrile (90:10). Do not use acidic diluents.

Forced Degradation Protocol
To validate the stability-indicating nature of your method, perform the following stress test. This

confirms the retention time of the deformylated degradant (1-aminocyclopentylacetic acid).
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Protocol: Acid Hydrolysis
Preparation: Dissolve 10 mg of the compound in 5 mL of Acetonitrile/Water (1:1).

Stress: Add 5 mL of 1 N HCl.

Incubation: Heat at 60°C for 2-4 hours.

Neutralization: Allow to cool and neutralize with 5 mL of 1 N NaOH.

Analysis: Inject immediately.

Expected Result: Decrease in the parent peak (approx. 20-50%) and appearance of a

new, earlier-eluting peak (the free amine).

Note: The free amine will likely have poor UV absorbance compared to the formamide.

Use a CAD (Charged Aerosol Detector) or MS for detection if UV 210 nm is insufficient.

Frequently Asked Questions (FAQ)
Q: Can I store the stock solution in Methanol? A: It is not recommended for long-term storage.

While the formamide is stable, the carboxylic acid moiety can undergo slow esterification in

methanol, especially if the solution is slightly acidic. DMSO or Acetonitrile/Water are superior

choices for storage at -20°C.

Q: I see two peaks in my chromatogram that merge when I heat the column. Is my compound

impure? A: Likely not. N-formyl compounds often exist as cis and trans rotamers around the C-

N amide bond. These interconvert slowly on the NMR/HPLC timescale at room temperature,

appearing as split or broad peaks. Heating increases the exchange rate, coalescing them into a

single peak. Verify by NMR (signals will coalesce at high temp).

Q: Is this compound light sensitive? A: Formamides and simple aliphatic carboxylic acids are

generally not photo-labile. However, standard practice dictates storage in amber vials to

prevent any potential radical-initiated side reactions in the solvent system.

Q: How does this compare to Gabapentin related impurities? A: Gabapentin impurities

(cyclohexyl analogs) are prone to lactamization (Impurity A in EP). Your compound (cyclopentyl,
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beta-amino) is resistant to this specific pathway. If you observe a "lactam" mass, suspect a

different impurity structure (e.g., a gamma-amino isomer) or an artifact.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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